Cas no 122949-68-2 (1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-[(2-hydroxyethoxy)methyl]-)

1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-[(2-hydroxyethoxy)methyl]- Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-[(2-hydroxyethoxy)methyl]-
• 4-amino-1-(2-hydroxyethoxymethyl)pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• SCHEMBL14201627
• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-amino-1-[(2-hydroxyethoxy)methyl]-
• 4-amino-1-[(2-hydroxyethoxy)methyl]-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 1H-Pyrazolo(3,4-d)pyrimidine-3-carbonitrile, 4-amino-1-((2-hydroxyethoxy)methyl)-
• DTXSID60153809
• ZINC03590174
• CHEMBL61378
• SIKQODOYOJZCFR-UHFFFAOYSA-N
• 122949-68-2
• 4-amino-1-((2-hydroxyethoxy)methyl)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• +Expand

• InChIKey： SIKQODOYOJZCFR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N6O2/c10-3-6-7-8(11)12-4-13-9(7)15(14-6)5-17-2-1-16/h4,16H,1-2,5H2,(H2,11,12,13)
• SMILES： OCCOCN1N=C(C#N)C2=C(N=CN=C12)N

Computed Properties

• Exact Mass: 234.0867
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 234.086524
• Heavy Atom Count: 17
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 123

Experimental Properties

• PSA: 122.87
• Refractive Index: 1.748
• Boiling Point: 548.6°Cat760mmHg
• Flash Point: 285.6°C
• Density: 1.64